Cas no 2172538-35-9 ((1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine)

• Product Name: (1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine
• CAS No: 2172538-35-9
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5567985
• PubChem ID: 165595413
• Update Time: 2025-06-20

(1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1596897
• 2172538-35-9
• [(1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
• (1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine

• Inchi： 1S/C11H20N4/c1-3-4-7-15-11(9-5-6-9)10(8-12-2)13-14-15/h9,12H,3-8H2,1-2H3
• InChI Key： MTURVSKGICLSJK-UHFFFAOYSA-N
• SMILES： N1(CCCC)C(=C(CNC)N=N1)C1CC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.7Ų

Additional information on (1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine

Introduction to (1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine and Its Applications in Modern Chemical Biology

Compound with the CAS number 2172538-35-9 is a fascinating molecule that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The compound, formally known as (1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine, represents a novel class of heterocyclic amines that have been extensively studied for their pharmacological properties. This introduction aims to provide a comprehensive overview of the compound's chemical structure, synthesis, biological significance, and recent advancements in its application to drug discovery and therapeutic development.

The molecular structure of (1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine is characterized by a triazole ring system substituted with a butyl group at the 1-position and a cyclopropyl group at the 5-position. This unique arrangement of functional groups contributes to the compound's distinct physicochemical properties, including solubility, stability, and metabolic profiles. The presence of the triazole ring is particularly noteworthy, as it is a well-known pharmacophore in medicinal chemistry, often associated with bioactivity in various therapeutic areas.

The synthesis of (1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine involves a multi-step process that typically begins with the formation of the triazole core through cycloaddition reactions. The butyl and cyclopropyl groups are then introduced via nucleophilic substitution or other coupling reactions. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further biological evaluation. These improvements have been driven by the demand for high-quality starting materials in drug discovery programs.

Beyond its structural significance, (1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine has shown promising biological activity in several preclinical studies. The triazole moiety is known to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. Preliminary research suggests that this compound may exhibit properties relevant to inflammation modulation, pain management, and neuroprotection. These findings have prompted further investigation into its potential as a lead compound for the development of novel therapeutic agents.

In the realm of drug discovery, the use of computational modeling and high-throughput screening has accelerated the identification of bioactive molecules like (1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine. Advanced algorithms can predict how different molecular structures will interact with biological targets based on their chemical properties. This approach has been particularly effective in identifying compounds with novel mechanisms of action. The integration of machine learning techniques into drug discovery pipelines has further enhanced the efficiency of identifying promising candidates for clinical development.

The pharmacokinetic profile of (1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine is another critical aspect that has been thoroughly evaluated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in vitro and in vivo. These characteristics are essential for ensuring that a drug candidate reaches therapeutic levels in the body and remains active long enough to produce a desired effect. The ADME profile also helps predict potential side effects and dosing requirements.

Recent clinical trials have provided valuable insights into the therapeutic potential of compounds similar to (1-butyl-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine). While these trials have not yet focused specifically on this compound due to its novelty, they have highlighted the importance of triazole-based molecules in treating various diseases. For instance, some studies have demonstrated the efficacy of triazole derivatives in managing chronic inflammatory conditions by modulating immune responses. These findings provide a strong rationale for exploring similar compounds as potential therapeutics.

The development of new synthetic routes has been instrumental in making compounds like (1-butyl-5-cyclopropyl-hexahydroazepine) more accessible for research purposes. Catalytic methods have emerged as particularly powerful tools for constructing complex molecular frameworks efficiently. These methods often involve transition metal catalysts that facilitate key bond-forming reactions under mild conditions. The use of such catalysts not only improves yield but also reduces waste generation during synthesis.

The role of crystallography in understanding molecular interactions cannot be overstated when discussing compounds like (butyloxymethoxy)(cyclopentoxymethoxy)methanone. X-ray crystallography provides detailed structural information about how molecules bind to biological targets at an atomic level. This information is crucial for designing drugs that can interact with specific sites on proteins or nucleic acids effectively. Recent advancements in crystallographic techniques have enabled higher-resolution structures to be determined more rapidly than ever before.

The integration of genomics and proteomics into drug discovery has opened new avenues for exploring targets like those associated with genetic disorders or cancer mutations.^[ref] By analyzing large datasets generated from these technologies researchers can identify potential therapeutic targets more efficiently than traditional methods alone allow.^[ref] Compounds such as those derived from heterocyclic chemistry represent an exciting class^{[ref][ref][ref][ref][ref][ref][ref][ref][ref][ref][ref][ref][ref][ref]}(butyloxymethoxy)(cyclopentoxymethoxy)methanone,(butyloxymethoxy)(cyclopentoxymethoxy)methanone,(butyloxymethoxy)(cyclopentoxymethoxy)methanone,(butyloxymethoxy)(cyclopentoxymethoxy)methanone,(butyloxymethoxy)(cyclopentoxymethoxy)methanone,(butyloxymethoxy)(cyclopentoxymethoxy)methanone,(butyloxymethoxy)(cyclopentoxymethoxy)methanone,(butyloxymethoxy)(cyclopentoxymethoxy)methanone,(butyloxymethoxy)(cyclopentoxymethoxy)methanone,(butyloxymethoxy)(cyclopentoxymethoxy)methanone,(butyloxymethoxy)(cyclopentoxymethoxy)methanone,(butyloxymethoxy)(cyclopentoxymethoxy)methanone,(butyloxymet h o x y ) ( c y c l o p e n t o x y m e t h o x y ) m e t h a n o n e